Cas no 149429-24-3 (13H-Benz[5,6]indolo[3,2-c]quinoline)
149429-24-3 structure
Product Name:13H-Benz[5,6]indolo[3,2-c]quinoline
CAS No:149429-24-3
MF:C19H12N2
MW:268.311984062195
CID:198420
PubChem ID:15781758
Update Time:2025-04-19
13H-Benz[5,6]indolo[3,2-c]quinoline Chemical and Physical Properties
Names and Identifiers
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- 13H-Benz[5,6]indolo[3,2-c]quinoline
- 13H-Benzo[5,6]indolo[3,2-c]quinoline
- DTXSID80933645
- 13H-Benz(5,6)indolo(3,2-c)quinoline
- 149429-24-3
- InChI=1/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
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- Inchi: 1S/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
- InChI Key: WCNKEWMBZFDYGK-UHFFFAOYSA-N
- SMILES: N1C2C=C3C=CC=CC3=CC=2C2C=NC3C=CC=CC=3C1=2
Computed Properties
- Exact Mass: 268.10016
- Monoisotopic Mass: 268.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
13H-Benz[5,6]indolo[3,2-c]quinoline Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
149429-24-3 (13H-Benz[5,6]indolo[3,2-c]quinoline) Related Products
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- 2047-89-4(5,6,7,8,9,10-Hexahydrocyclohepta[b]indole)
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